N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide

• Molecular Formula: C30H26N2O2S
• Molecular Weight: 478.6 g/mol
• IUPAC Name: N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-naphthalen-1-yl-3-phenylpropanamide
• InChI: InChI=1S/C30H26N2O2S/c1-21-29(24-16-18-25(34-2)19-17-24)31-30(35-21)32(28(33)20-15-22-9-4-3-5-10-22)27-14-8-12-23-11-6-7-13-26(23)27/h3-14,16-19H,15,20H2,1-2H3
• InChI Key: VPEPCUDYCXXMEE-UHFFFAOYSA-N
• SMILES: CC1=C(N=C(S1)N(C2=CC=CC3=CC=CC=C32)C(=O)CCC4=CC=CC=C4)C5=CC=C(C=C5)OC

Description

N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide, also known as MNTX, is a chemical compound that has been extensively studied for its potential use in pain management. MNTX belongs to the class of drugs known as peripherally acting mu-opioid receptor antagonists (PAMORAs), which are used to treat opioid-induced constipation (OIC) in patients receiving opioid therapy for chronic pain.

Mechanism of Action

N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide works by blocking the mu-opioid receptors in the gastrointestinal tract, which reduces the constipating effects of opioids. Unlike other opioid receptor antagonists, N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide does not cross the blood-brain barrier, which means it does not interfere with the analgesic effects of opioids.
Biochemical and Physiological Effects:
Studies have shown that N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide is effective in reducing the symptoms of OIC, such as constipation and abdominal pain. N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide has also been shown to improve bowel function and quality of life in patients with OIC. In addition, N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide has been shown to have a low incidence of adverse effects, making it a safe and effective treatment option for OIC.

Advantages and Limitations for Lab Experiments

N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide has several advantages for use in laboratory experiments. It is a well-characterized compound that is readily available for purchase. N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide is also stable and can be stored for extended periods of time without degradation. However, one limitation of N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide is that it is a PAMORA, which means that it may not be effective in all types of pain. In addition, N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide is only approved for use in the treatment of OIC and cannot be used for other types of pain without further research.

Future Directions

There are several future directions for research on N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide. One area of research is the potential use of N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide in the treatment of other types of pain, such as postoperative pain and neuropathic pain. Another area of research is the development of new PAMORAs with improved efficacy and safety profiles. Finally, research is needed to determine the long-term safety and efficacy of N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide in the treatment of OIC.

Synthesis Methods

The synthesis of N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide involves the reaction of 4-methoxyphenyl isothiocyanate with 5-methyl-2-aminothiazole to form 4-(4-methoxyphenyl)-5-methyl-2-thiohydantoin. This compound is then reacted with 1-naphthylacetic acid and phenylacetic acid to form N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide.

Scientific Research Applications

N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide has been extensively studied for its potential use in pain management. It is currently approved by the US Food and Drug Administration (FDA) for the treatment of OIC in patients receiving opioid therapy for chronic pain. N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)-3-phenylpropanamide has also been studied for its potential use in the treatment of other types of pain, such as postoperative pain and neuropathic pain.